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Compound of Interest

5,6-Diaminopyrazine-2,3-
Compound Name:
dicarbonitrile

Cat. No.: B1308424

This guide provides essential safety and logistical information for the proper disposal of 5,6-
Diaminopyrazine-2,3-dicarbonitrile (CAS No. 36023-58-2). Adherence to these procedures is
critical for ensuring personnel safety, environmental protection, and regulatory compliance in
research and drug development settings. This compound is classified as a toxic solid and
requires handling as hazardous waste.

Hazard and Safety Overview

5,6-Diaminopyrazine-2,3-dicarbonitrile is categorized as a hazardous substance. It is toxic if
swallowed, in contact with skin, or inhaled, and can cause serious skin and eye irritation.[1]
Proper handling and disposal are paramount to mitigate these risks.

Regulatory and Safety Data Summary:
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Parameter

Value

Source

GHS Signal Word

Danger

[1]

Hazard Statements

H301+H311+H331: Toxic if
swallowed, in contact with skin
or if inhaled.H315: Causes
skin irritation.H319: Causes

serious eye irritation.

[1]

UN Number

2811

[1](2]

Proper Shipping Name

TOXIC SOLID, ORGANIC,
N.O.S.

[3]

Hazard Class

6.1 (Toxic Substances)

[1](2]

Packing Group

[1](2]

Melting Point

332°C

[1](2]

Personal Protective Equipment (PPE)

Before handling or preparing for disposal, all personnel must be equipped with the appropriate

PPE.

e Gloves: Chemical-resistant nitrile or neoprene gloves.

o Eye Protection: Safety glasses with side shields or chemical safety goggles.

o Body Protection: A standard laboratory coat.

o Respiratory Protection: Use only in a well-ventilated area or under a certified chemical fume

hood to avoid dust inhalation.[4]

Step-by-Step Disposal Protocol

The required method for disposing of 5,6-Diaminopyrazine-2,3-dicarbonitrile is through a

licensed hazardous waste disposal facility.[3][4][5] Under no circumstances should this

chemical be disposed of down the drain or mixed with non-hazardous laboratory waste.[6]
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Experimental Protocol for Waste Segregation and Collection:

o Waste Identification: Isolate all waste streams containing 5,6-Diaminopyrazine-2,3-
dicarbonitrile. This includes pure unused chemical, reaction residues, and contaminated
materials such as pipette tips, filter paper, and weighing boats.

e Containerization:

o Place all solid waste directly into a dedicated, sealable, and chemically compatible
hazardous waste container.

o The container must be in good condition, free from leaks, and have a secure lid.

e Labeling: The waste container must be clearly and accurately labeled with the following
information:

The words "Hazardous Waste"

[¢]

[¢]

The full chemical name: "5,6-Diaminopyrazine-2,3-dicarbonitrile”

CAS Number: "36023-58-2"

[e]

o

The primary hazards: "Toxic", "Irritant"

The date when waste was first added to the container.

[¢]

e Storage:
o Store the sealed hazardous waste container in a designated satellite accumulation area.

o This area should be well-ventilated, secure, and away from incompatible materials, heat
sources, and open flames.[6]

o Disposal Request: Once the container is full or ready for pickup, contact your institution's
Environmental Health and Safety (EHS) office or a contracted hazardous waste disposal
company to arrange for collection and proper disposal.

Spill Management Protocol
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In the event of a spill, immediate and appropriate action is necessary to prevent exposure and
environmental contamination.

o Evacuate and Ventilate: Ensure the area is well-ventilated and evacuate non-essential
personnel.[5]

o Wear Full PPE: Don the required PPE as described in Section 2 before attempting cleanup.
e Contain the Spill:

o For solid spills, carefully sweep or scoop the material to avoid creating dust.[6]

o Place the collected material into the labeled hazardous waste container.[6]

o For liquid spills (if the compound is in solution), absorb the material with an inert absorbent
like vermiculite or sand.[6]

o Decontaminate: Clean the spill area with an appropriate solvent or detergent and water,
collecting all cleaning materials as hazardous waste.

e Report: Report the spill to your laboratory supervisor and EHS department according to your
institution's policies.

Disposal Workflow Diagram

© 2025 BenchChem. All rights reserved. 417 Tech Support


https://www.echemi.com/sds/5-amino-6-chloro-2-3-dicyanopyrazine-pd1805102910.html
https://www.benchchem.com/pdf/Proper_Disposal_of_3_Amino_6_phenylpyrazine_2_carbonitrile_A_Step_by_Step_Guide_for_Laboratory_Professionals.pdf
https://www.benchchem.com/pdf/Proper_Disposal_of_3_Amino_6_phenylpyrazine_2_carbonitrile_A_Step_by_Step_Guide_for_Laboratory_Professionals.pdf
https://www.benchchem.com/pdf/Proper_Disposal_of_3_Amino_6_phenylpyrazine_2_carbonitrile_A_Step_by_Step_Guide_for_Laboratory_Professionals.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1308424?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“B“E Safety Operating Guide

Check Availability & Pricing

Step 1: Don Appropriate PPE
(Gloves, Goggles, Lab Coat)

Step 2: Segregate Waste
(Solid, Contaminated Items)

Contingency

Spill Occurs

Execute Spill Management Protocol
(Evacuate, Contain, Clean)

Step 3: Place in Labeled

Hazardous Waste Container

Label must include:
'Hazardous Waste', Chemical Name,
CAS#, Hazards, Date

Step 4: Store Securely in
Satellite Accumulation Area

Step 5: Arrange Pickup by
EHS or Approved Contractor

End: Proper Disposal

Click to download full resolution via product page

Caption: Workflow for the safe disposal of 5,6-Diaminopyrazine-2,3-dicarbonitrile.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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